Cas no 1019372-03-2 ((2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone)

1019372-03-2 structure
Product name:(2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone
(2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone Chemical and Physical Properties
Names and Identifiers
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- (2-Chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone
- (2-Chloropyridin-4-yl)(2-methylpiperidin-1-yl)methanone
- 1-(2-Chloro-4-pyridylcarbonyl)-2-methylpiperidine
- 1019372-03-2
- starbld0005542
- AKOS000205845
- (2-chloropyridin-4-yl)-(2-methylpiperidin-1-yl)methanone
- 1-(2-Chloro-4-pyridylcarbonyl)-2-Methylpiperidine, 95%
- (2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone
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- MDL: MFCD11128610
- Inchi: InChI=1S/C12H15ClN2O/c1-9-4-2-3-7-15(9)12(16)10-5-6-14-11(13)8-10/h5-6,8-9H,2-4,7H2,1H3
- InChI Key: SZJMOBJLNCPSDE-UHFFFAOYSA-N
- SMILES: CC1CCCCN1C(=O)C2=CC(=NC=C2)Cl
Computed Properties
- Exact Mass: 238.08700
- Monoisotopic Mass: 238.0872908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 33.2Ų
Experimental Properties
- PSA: 33.20000
- LogP: 2.68750
(2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone Related Literature
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Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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5. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
1019372-03-2 ((2-chloro-4-pyridinyl)(2-methyl-1-piperidinyl)methanone) Related Products
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